Cas no 5442-97-7 (1-Nonanone,1-(10H-phenothiazin-10-yl)-)

• Product Name: 1-Nonanone,1-(10H-phenothiazin-10-yl)-
• CAS No: 5442-97-7
• MF: C₂₁H₂₅NOS
• MW: 339.494304418564
• CID: 385072
• PubChem ID: 224735
• Update Time: 2025-04-19

1-Nonanone,1-(10H-phenothiazin-10-yl)- Chemical and Physical Properties

Names and Identifiers

• 1-Nonanone,1-(10H-phenothiazin-10-yl)-
• 1-phenothiazin-10-ylnonan-1-one
• 1-(10h-phenothiazin-10-yl)nonan-1-one
• AC1L5DIJ
• AC1Q5K0I
• AR-1A9836
• CTK5A0968
• KST-1B6543
• NSC13463
• NSC-13463
• 5442-97-7
• DTXSID10279629

• Inchi： 1S/C21H25NOS/c1-2-3-4-5-6-7-16-21(23)22-17-12-8-10-14-19(17)24-20-15-11-9-13-18(20)22/h8-15H,2-7,16H2,1H3
• InChI Key： GPGRELSHWAIUBG-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N(C2C=CC=CC1=2)C(CCCCCCCC)=O

Computed Properties

• Exact Mass: 339.16585
• Monoisotopic Mass: 339.166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 377
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• Density: 1.118
• Boiling Point: 528.6°C at 760 mmHg
• Flash Point: 273.5°C
• Refractive Index: 1.591
• PSA: 20.31